Cas no 1208076-46-3 (3-Bromo-2-methylphenylisothiocyanate)

• Product Name: 3-Bromo-2-methylphenylisothiocyanate
• CAS No: 1208076-46-3
• MF: C₈H₆BrNS
• MW: 228.108939647675
• CID: 4577524
• Update Time: 2022-07-26

3-Bromo-2-methylphenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-isothiocyanato-2-methylbenzene
• 3-Bromo-2-methylphenylisothiocyanate

• Inchi： 1S/C8H6BrNS/c1-6-7(9)3-2-4-8(6)10-5-11/h2-4H,1H3
• InChI Key： GSTDQYZNPIOQRP-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(N=C=S)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1